Cas no 1307298-34-5 (3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol)
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol Chemical and Physical Properties
Names and Identifiers
-
- 3,6-di-O-butyryl-1,2:4,5-di-O-isopropylidene-myo-inositol
- 1,2:4,5-Bis-O-(1-methylethylidene)-D-myo-inositol 3,6-dibutanoate
- 3,6-Di-butyryl-12:45-diisopropylidene-myo-Inositol
- 3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol
-
- Inchi: 1S/C20H32O8/c1-7-9-11(21)23-13-15-17(27-19(3,4)25-15)14(24-12(22)10-8-2)18-16(13)26-20(5,6)28-18/h13-18H,7-10H2,1-6H3/t13-,14-,15-,16-,17-,18+/m0/s1
- InChI Key: OHCXXWAYCZVPNH-UGDFAFBOSA-N
- SMILES: O1C(O[C@H]2[C@@H](OC(=O)CCC)[C@H]3[C@H]([C@H](OC(=O)CCC)[C@@H]12)OC(O3)(C)C)(C)C
Experimental Properties
- Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.048 g/l) (25 º C),
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D209445-50mg |
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol |
1307298-34-5 | 50mg |
$ 405.00 | 2022-06-05 | ||
| TRC | D209445-100mg |
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol |
1307298-34-5 | 100mg |
$ 670.00 | 2022-06-05 | ||
| TRC | D209445-250mg |
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol |
1307298-34-5 | 250mg |
$ 1340.00 | 2022-06-05 | ||
| Biosynth | MD44563-50 mg |
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol |
1307298-34-5 | 50mg |
$173.25 | 2023-01-03 | ||
| Biosynth | MD44563-100 mg |
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol |
1307298-34-5 | 100MG |
$288.75 | 2023-01-03 | ||
| Biosynth | MD44563-250 mg |
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol |
1307298-34-5 | 250MG |
$548.63 | 2023-01-03 | ||
| Biosynth | MD44563-500 mg |
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol |
1307298-34-5 | 500MG |
$924.00 | 2023-01-03 | ||
| Biosynth | MD44563-1000 mg |
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol |
1307298-34-5 | 1g |
$1,501.50 | 2023-01-03 |
3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol
Recent Advances in the Study of 3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol (CAS: 1307298-34-5)
The compound 3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol (CAS: 1307298-34-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug development and biochemical research. This inositol derivative, characterized by its unique butanoyl and isopropylidene protective groups, serves as a critical intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential in modulating cellular signaling pathways, particularly those involving inositol phosphates, which play pivotal roles in processes such as cell proliferation, differentiation, and apoptosis.
A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and pharmacological properties of 3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol. The researchers employed a combination of NMR spectroscopy and mass spectrometry to confirm the structural integrity and purity of the compound. Their findings highlighted its stability under physiological conditions, making it a promising candidate for further drug development. Additionally, the study demonstrated its efficacy in enhancing the bioavailability of certain therapeutic agents when used as a co-formulant.
Further research has focused on the role of this compound in the synthesis of glycosylphosphatidylinositol (GPI) anchors, which are essential for the membrane attachment of proteins. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol could be efficiently converted into GPI precursors with high yield and selectivity. This breakthrough has significant implications for the development of novel therapeutics targeting GPI-anchored proteins, which are involved in various diseases, including cancer and autoimmune disorders.
In addition to its synthetic utility, recent studies have explored the compound's potential as a modulator of inositol signaling pathways. A 2023 study in Cell Chemical Biology revealed that derivatives of 3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol could selectively inhibit certain inositol kinases, offering a new avenue for the development of kinase-targeted therapies. The researchers utilized molecular docking simulations and enzymatic assays to identify key interactions between the compound and its target proteins, providing valuable insights for future drug design.
Despite these advancements, challenges remain in the large-scale production and application of 3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol. A 2024 review in Organic Process Research & Development discussed the need for more efficient and sustainable synthetic methods to meet the growing demand for this compound. The authors emphasized the importance of optimizing reaction conditions and exploring green chemistry approaches to minimize environmental impact while maintaining high product quality.
In conclusion, 3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol (CAS: 1307298-34-5) continues to be a focal point of research in chemical biology and medicinal chemistry. Its diverse applications, from drug synthesis to signaling pathway modulation, underscore its potential as a valuable tool in both academic and industrial settings. Future studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic development.
1307298-34-5 (3,6-Di-O-butanoyl-1,2:4,5-di-O-isopropylidene-D-myo-inositol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)